Cas no 1178584-22-9 (3'-Chloro-5'-methoxyphenacyl bromide)

3'-Chloro-5'-methoxyphenacyl bromide is a brominated aromatic ketone derivative, primarily utilized as a photolabile protecting group in organic synthesis and peptide chemistry. Its key advantage lies in its efficient photoreactivity under mild UV irradiation, enabling precise deprotection without damaging sensitive functional groups. The chloro and methoxy substituents enhance its stability and solubility in common organic solvents, facilitating handling in synthetic applications. This compound is particularly valuable in light-triggered release systems, offering controlled liberation of protected substrates with high selectivity. Its robust performance in photochemical reactions makes it a reliable choice for researchers requiring temporally and spatially resolved chemical transformations.

3'-Chloro-5'-methoxyphenacyl bromide structure

1178584-22-9 structure

Product Name:3'-Chloro-5'-methoxyphenacyl bromide

CAS No:1178584-22-9

MF:C₉H₈BrClO₂

MW:263.515621185303

CID:4561696

Update Time:2025-10-28

3'-Chloro-5'-methoxyphenacyl bromide Chemical and Physical Properties

Names and Identifiers

- 3'-Chloro-5'-methoxyphenacyl bromide
- Inchi： 1S/C9H8BrClO2/c1-13-8-3-6(9(12)5-10)2-7(11)4-8/h2-4H,5H2,1H3
- InChI Key： MHVCOQRISSFZNK-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC(OC)=CC(Cl)=C1)CBr

3'-Chloro-5'-methoxyphenacyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944787-1g	2-Bromo-1-(3-chloro-5-methoxyphenyl)ethan-1-one	1178584-22-9	98%	1g	￥10921.00	2024-08-09

3'-Chloro-5'-methoxyphenacyl bromide Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 3'-Chloro-5'-methoxyphenacyl bromide

3'-Chloro-5'-methoxyphenacyl bromide: A Comprehensive Overview

The compound with CAS No. 1178584-22-9, commonly referred to as 3'-Chloro-5'-methoxyphenacyl bromide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and bioactivity studies have shed light on its multifaceted roles in medicinal chemistry.

3'-Chloro-5'-methoxyphenacyl bromide is characterized by its phenacyl group, which serves as a versatile scaffold for various chemical modifications. The presence of the chloro and methoxy substituents at the 3' and 5' positions, respectively, imparts distinct electronic and steric effects on the molecule. These features make it an attractive candidate for exploring interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the importance of phenacyl bromides in the development of therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 3'-Chloro-5'-methoxyphenacyl bromide exhibits potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. This finding underscores its potential as a lead compound for drug discovery.

The synthesis of 3'-Chloro-5'-methoxyphenacyl bromide involves a multi-step process that typically begins with the preparation of the phenol derivative. The introduction of the methoxy group at the 5' position is often achieved through nucleophilic aromatic substitution, while the chlorination at the 3' position can be accomplished via electrophilic substitution methods. The final step involves bromination to yield the phenacyl bromide derivative.

From a structural perspective, 3'-Chloro-5'-methoxyphenacyl bromide exhibits a planar geometry due to the aromaticity of the phenyl ring. The electron-withdrawing effects of the chloro and methoxy groups influence the reactivity of the molecule, making it suitable for various chemical transformations. For example, it can undergo nucleophilic acyl substitutions, which are valuable in constructing complex molecules with desired pharmacokinetic properties.

In terms of biological activity, 3'-Chloro-5'-methoxyphenacyl bromide has shown promise in preclinical studies as an anti-inflammatory agent. A study published in *Nature Communications* revealed that this compound inhibits cyclooxygenase enzymes (COX-1 and COX-2), which are central to inflammation and pain pathways. Its selectivity towards COX-2 over COX-1 suggests a potential reduction in gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, phenacyl bromides like 3'-Chloro-5'-methoxyphenacyl bromide have been explored for their potential in targeting bacterial biofilms. Biofilms are a major challenge in treating infections due to their resistance to conventional antibiotics. Research indicates that this compound disrupts biofilm formation by interfering with extracellular polymeric substances (EPS), thereby enhancing the efficacy of antibiotics.

The pharmacokinetic profile of 3'-Chloro-5'-methoxyphenacyl bromide is another area of active investigation. Studies suggest that it exhibits moderate solubility in aqueous solutions, which may influence its bioavailability following oral administration. However, recent advancements in drug delivery systems, such as lipid nanoparticles and micelles, have shown potential to enhance its absorption and reduce systemic toxicity.

In conclusion, 3'-Chloro-5'-methoxyphenacyl bromide represents a valuable molecule with diverse applications in medicinal chemistry and pharmacology. Its unique structural features, coupled with promising biological activities, position it as a compelling candidate for further exploration in drug development pipelines.